Cas no 1227502-18-2 (3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine)

3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a chloromethyl substituent at the 3-position, making it a versatile intermediate in organic synthesis. The presence of both fluorine and trifluoromethyl groups enhances its reactivity and stability, particularly in the construction of agrochemicals and pharmaceuticals. The chloromethyl group offers a reactive site for further functionalization, enabling nucleophilic substitution or cross-coupling reactions. Its electron-withdrawing substituents contribute to improved metabolic stability in bioactive compounds. This compound is particularly valuable in the development of fluorinated heterocycles, where its structural motifs are leveraged for their lipophilicity and resistance to degradation. Suitable for controlled reactions under inert conditions due to its sensitivity to moisture.
3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine structure
1227502-18-2 structure
Product Name:3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine
CAS No:1227502-18-2
MF:C7H4ClF4N
MW:213.55997467041
MDL:MFCD16610658
CID:4688974
Update Time:2025-05-20

3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine
    • 3-chloromethyl-6-fluoro-2-(trifluoromethyl)pyridine
    • FCH1344751
    • MDL: MFCD16610658
    • Inchi: 1S/C7H4ClF4N/c8-3-4-1-2-5(9)13-6(4)7(10,11)12/h1-2H,3H2
    • InChI Key: QYVNSGIJGGEHMA-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=C(N=C1C(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Topological Polar Surface Area: 12.9

3-(Chloromethyl)-6-fluoro-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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